Cas no 2680880-14-0 (benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate)

• Product Name: benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate
• CAS No: 2680880-14-0
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• CID: 5626454
• PubChem ID: 165923362
• Update Time: 2025-06-29

benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303275
• benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-oxane]-1-carboxylate
• 2680880-14-0
• benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate

• Inchi： 1S/C20H20BrNO3/c21-16-6-7-17-18(12-16)22(14-20(17)8-10-24-11-9-20)19(23)25-13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key： OQMLTMIKWJMASJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC12CCOCC1

Computed Properties

• Exact Mass: 401.06266g/mol
• Monoisotopic Mass: 401.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate

Introduction to Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate (CAS No. 2680880-14-0)

Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate (CAS No. 2680880-14-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic oxanes, which are known for their unique structural and functional properties. The presence of a bromine substituent at the 6-position and the spirocyclic connection between indole and oxane moieties contribute to its distinct chemical profile, making it a valuable scaffold for the development of novel bioactive molecules.

The spiroindole core of this compound is particularly noteworthy, as spirocyclic structures have been extensively studied for their potential in drug design due to their rigid conformation and ability to mimic biological binding pockets. The oxane ring further enhances the molecular complexity, providing additional opportunities for interactions with biological targets. This combination of structural features makes Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that can modulate neural pathways and treat neurological disorders. The indole scaffold is particularly relevant in this context, as indole derivatives have shown promise in various pharmacological applications. For instance, indole-based compounds have been investigated for their potential role in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety. The brominated derivative of spiroindole oxane presented here may offer new insights into the development of next-generation therapeutics for neurological conditions.

The bromine substituent at the 6-position of the spiroindole ring is a key feature that enhances the reactivity and functionalization potential of this compound. Bromine is a versatile halogen that can participate in various chemical transformations, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This property allows for further derivatization of Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate into more complex structures with tailored biological activities. Such modifications are crucial for optimizing drug candidates and improving their efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in designing novel drug candidates based on structural motifs like spiroindoles. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with high potential for therapeutic applications. Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate represents an excellent starting point for such virtual screening efforts.

The synthesis of Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic methodologies ensures that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex spirocyclic framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for scalable production.

In conclusion, Benzyl 6-bromo-1,2-dihydrospiroindole-3,4'-oxane-1-carboxylate (CAS No. 2680880-14-0) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its spirocyclic oxane core combined with a brominated indole moiety provides a rich framework for further chemical exploration and drug development. As our understanding of neural pathways continues to evolve, compounds like this one will play a crucial role in discovering new treatments for neurological disorders. The continued investigation into its pharmacological properties will undoubtedly contribute to advancements in medicinal chemistry.